4H-3,1-Benzothiazin-4-one, 2-amino-

• CAS No.: 131357-73-8
• Molecular Formula: C8H6N2OS
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 2-amino-3,1-benzothiazin-4-one
• InChI: InChI=1S/C8H6N2OS/c9-8-10-6-4-2-1-3-5(6)7(11)12-8/h1-4H,(H2,9,10)
• InChI Key: GREDHPLKDSOPMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)SC(=N2)N

Description

4H-3,1-Benzothiazin-4-one, 2-amino- is a heterocyclic compound that has garnered significant interest in medicinal chemistry due to its unique structure and biological activities. This compound is characterized by a fused benzene and thiazine ring system, with an amino group at the 2-position. The presence of sulfur and nitrogen atoms in the ring system allows for various interactions with biological targets, making it a valuable scaffold for drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

4H-3,1-Benzothiazin-4-one, 2-amino- can be synthesized through several methods, primarily starting from anthranilic acid derivatives. One common route involves the reaction of anthranilic acid or methyl anthranilate with aroyl isothiocyanates to form thiourea derivatives. These intermediates undergo thiazine ring closure, resulting in the formation of 2-amino-4H-3,1-benzothiazin-4-ones . Another method involves the use of 2-(3-aroylthioureido)benzonitriles, which can be cyclized under acidic conditions to yield the desired product .

Industrial Production Methods

Industrial production of 4H-3,1-Benzothiazin-4-one, 2-amino- typically follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product is achieved through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

4H-3,1-Benzothiazin-4-one, 2-amino- undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the presence of reactive functional groups in the molecule.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding 4-oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols, which can replace existing functional groups in the molecule.

Major Products Formed

The major products formed from these reactions include various substituted benzothiazinones, which can exhibit different biological activities depending on the nature of the substituents .

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex heterocyclic structures.

Biology: It has been investigated for its enzyme inhibitory activities, particularly against serine proteases such as human leukocyte elastase and cathepsin G.

Medicine: Due to its biological activities, the compound is being explored as a potential therapeutic agent for conditions involving inflammation and cancer.

Industry: The compound’s unique structure makes it useful in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 4H-3,1-Benzothiazin-4-one, 2-amino- involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an acyl-enzyme inhibitor, forming a covalent bond with the active site serine residue of serine proteases. This interaction leads to the inhibition of enzyme activity and subsequent biological effects . Additionally, the compound’s ability to form hydrogen bonds and π-π interactions with biological targets enhances its binding affinity and specificity .

Comparison with Similar Compounds

4H-3,1-Benzothiazin-4-one, 2-amino- can be compared with other similar compounds, such as 4H-3,1-benzoxazin-4-ones and 4H-1,4-benzothiazines. These compounds share similar structural features but differ in the nature of the heteroatoms present in the ring system .

4H-3,1-Benzoxazin-4-ones: These compounds contain an oxygen atom in place of the sulfur atom found in benzothiazinones.

4H-1,4-Benzothiazines: These compounds feature a different ring fusion pattern and have been explored for their biological activities and synthetic applications.

The uniqueness of 4H-3,1-Benzothiazin-4-one, 2-amino- lies in its specific combination of sulfur and nitrogen atoms, which imparts distinct chemical and biological properties .